Cas no 857813-74-2 (3-([1,1'-Biphenyl]-4-YL)-2,3-dibromopropanoic acid)

• Product Name: 3-([1,1'-Biphenyl]-4-YL)-2,3-dibromopropanoic acid
• CAS No: 857813-74-2
• MF: C₁₅H₁₂Br₂O₂
• MW: 384.062582969666
• CID: 4936989
• Update Time: 2025-06-29

3-([1,1'-Biphenyl]-4-YL)-2,3-dibromopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-([1,1'-BIPHENYL]-4-YL)-2,3-DIBROMOPROPANOIC ACID
• 3-biphenyl-4-yl-2,3-dibromo-propionic acid
• 2,3-dibromo-3-(4-phenylphenyl)propanoic acid
• 3-([1,1'-Biphenyl]-4-YL)-2,3-dibromopropanoic acid

• Inchi： 1S/C15H12Br2O2/c16-13(14(17)15(18)19)12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9,13-14H,(H,18,19)
• InChI Key： XEDIOYIWQODZMW-UHFFFAOYSA-N
• SMILES： BrC(C(C(=O)O)Br)C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 295
• XLogP3: 4.5
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-([1,1'-Biphenyl]-4-YL)-2,3-dibromopropanoic acid

3-([1,1'-Biphenyl]-4-YL)-2,3-dibromopropanoic Acid (CAS No: 857813-74-2)

3-([1,1'-Biphenyl]-4-YL)-2,3-dibromopropanoic acid is a highly specialized organic compound with the CAS registry number 857813-74-2. This compound belongs to the class of dibromoalkanoic acids and features a unique biphenyl group attached to the propanoic acid backbone. The presence of two bromine atoms at the 2 and 3 positions of the propanoic acid chain introduces significant chemical reactivity and functional diversity. The biphenyl moiety, characterized by two phenyl rings connected by a single bond, adds additional electronic and steric properties to the molecule, making it a versatile building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-([1,1'-biphenyl]-4-YL)-2,3-dibromopropanoic acid through various methodologies. One notable approach involves the bromination of a substituted propanoic acid derivative using electrophilic bromination techniques. The biphenyl group is typically introduced via coupling reactions, such as Suzuki-Miyaura cross-coupling, which allows for precise control over the regiochemistry and stereochemistry of the product. These methods have been optimized to achieve high yields and excellent purity levels, making this compound accessible for further applications in research and development.

The structural features of 3-([1,1'-biphenyl]-4-YL)-2,3-dibromopropanoic acid render it highly suitable for use in drug discovery programs. The bromine atoms can act as leaving groups in nucleophilic substitution reactions, facilitating the incorporation of various bioactive moieties into the molecule. Additionally, the biphenyl group contributes to the compound's lipophilicity and ability to interact with biological targets through π-π stacking or hydrophobic interactions. Recent studies have explored its potential as a lead compound in anti-cancer drug development, where its ability to modulate specific kinase pathways has shown promising results.

In materials science, 3-([1,1'-biphenyl]-4-YL)-2,3-dibromopropanoic acid has been utilized as a precursor for the synthesis of advanced polymers and materials with tailored electronic properties. The dibromo functionality allows for controlled polymerization reactions, enabling the creation of materials with enhanced mechanical strength and thermal stability. Researchers have also investigated its application in organic electronics, where its conjugated system contributes to improved charge transport properties in thin-film transistors.

The compound's versatility extends to analytical chemistry as well. Due to its distinct UV absorption characteristics and high solubility in organic solvents, 3-([1,1'-biphenyl]-4-YL)-2,3-dibromopropanoic acid has been employed as a chromophore in fluorescence-based sensors for detecting metal ions and environmental pollutants. Recent advancements in sensor technology have leveraged its photophysical properties to develop highly sensitive and selective detection systems.

From an environmental standpoint, understanding the fate and transport of 3-([1,1'-biphenyl]-4-YL)-2,3-dibromopropanoic acid in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that under aerobic conditions, the compound undergoes biodegradation through oxidative pathways facilitated by microorganisms. Its persistence in aquatic environments is relatively low due to rapid microbial degradation; however, further research is needed to fully characterize its environmental behavior under various conditions.

In conclusion,3-([1',biphenyl]-4-YL)-2,dibromopropanoic acid (CAS No:857813-74-2) stands out as a multifaceted compound with applications spanning drug discovery,materials science,and analytical chemistry.The integration of cutting-edge synthetic methodologies with advanced characterization techniques continues to unlock new possibilities for this compound,in both academic research and industrial applications.As ongoing studies shed light on its biological activity,toxicological profile,and environmental impact,the significance of CAS No:857813-74-2 is expected to grow further within the scientific community.